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Compound of Interest

Compound Name: Lecozotan hydrochloride

Cat. No.: B1674689 Get Quote

Disclaimer: Following a comprehensive review of the available scientific literature, no specific

studies detailing the in vivo dosage of lecozotan hydrochloride in mouse models were

identified. The following application notes and protocols are based on data from studies

conducted in other animal models, primarily rats and non-human primates. This information is

intended to serve as a reference for researchers and drug development professionals in

designing pilot studies to determine the optimal dosage and administration of lecozotan
hydrochloride in mice.

Introduction
Lecozotan hydrochloride is a potent and selective 5-HT1A receptor antagonist.[1][2] It has

been investigated for its potential therapeutic effects in cognitive disorders, such as Alzheimer's

disease.[1][2] The mechanism of action of lecozotan involves blocking the inhibitory effects of

serotonin on pyramidal neurons in the hippocampus and cortex. This action is thought to

enhance glutamatergic and cholinergic neurotransmission, which are crucial for learning and

memory.[1][2] These application notes provide a summary of the available preclinical data on

lecozotan and detailed protocols from key studies to guide the design of future in vivo

experiments in mouse models.

Mechanism of Action
Lecozotan acts as a competitive antagonist at the 5-hydroxytryptamine-1A (5-HT1A) receptor.

In conditions like Alzheimer's disease, there may be hyperactivity of the serotonergic system,

leading to an over-inhibition of cholinergic and glutamatergic neurons. By blocking the 5-HT1A
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receptors, lecozotan disinhibits these neurons, thereby enhancing the release of acetylcholine

and glutamate in brain regions critical for cognitive function, such as the hippocampus.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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